Cas no 71518-18-8 (1H-Imidazole-4-sulfonamide,5-amino-1-methyl-)

• Product Name: 1H-Imidazole-4-sulfonamide,5-amino-1-methyl-
• CAS No: 71518-18-8
• MF: C₄H₈N₄O₂S
• MW: 176.196918487549
• CID: 568921
• PubChem ID: 351491
• Update Time: 2025-04-19

1H-Imidazole-4-sulfonamide,5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonamide,5-amino-1-methyl-
• 1H-Imidazole-4-sulfonamide,5-amino-1-methyl-(9CI)
• 5-amino-1-methylimidazole-4-sulfonamide
• 1-Methyl-4-amino-4-sulfonamid
• 5-amino-1-methyl-1H-imidazole-4-sulfonic acid amide
• 5-Amino-1-methyl-4-sulfamoyl-imidazol
• AC1L6YG0
• NSC521982
• 71518-18-8
• NSC-521982
• DTXSID70325934

• Inchi： 1S/C4H8N4O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,5H2,1H3,(H2,6,9,10)
• InChI Key： VGCLWESHFORXNN-UHFFFAOYSA-N
• SMILES： S(C1=C(N)N(C)C=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 176.03694
• Monoisotopic Mass: 176.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.81
• Boiling Point: 541.9°C at 760 mmHg
• Flash Point: 281.5°C
• Refractive Index: 1.734
• PSA: 104
• LogP: 1.01200